Cas no 1249090-35-4 (3-[4-(trifluoromethyl)phenyl]cyclobutanamine)

• Product Name: 3-[4-(trifluoromethyl)phenyl]cyclobutanamine
• CAS No: 1249090-35-4
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 5158019
• Update Time: 2026-03-04

3-[4-(trifluoromethyl)phenyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine
• cis-3-(4-(Trifluoromethyl)phenyl)cyclobutanamine
• 3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine
• trans-3-(4-(Trifluoromethyl)phenyl)cyclobutanamine
• TRANS-3-(4-TRIFLUOROMETHYLPHENYL)CYCLOBUTANAMINE
• starbld0019694
• (1r,3r)-3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine
• Cyclobutanamine, 3-[4-(trifluoromethyl)phenyl]-
• 3-[4-(trifluoromethyl)phenyl]cyclobutanamine

• Inchi： 1S/C11H12F3N/c12-11(13,14)9-3-1-7(2-4-9)8-5-10(15)6-8/h1-4,8,10H,5-6,15H2
• InChI Key： ZUSHQSYFWIQVNY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1CC(C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[4-(trifluoromethyl)phenyl]cyclobutanamine

3-[4-(Trifluoromethyl)phenyl]cyclobutanamine: A Comprehensive Overview

The compound 3-[4-(trifluoromethyl)phenyl]cyclobutanamine, identified by the CAS number 1249090-35-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclobutane ring with a trifluoromethyl-substituted phenyl group. The trifluoromethyl group introduces electronic and steric effects that can influence the compound's reactivity and properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the key features of 3-[4-(trifluoromethyl)phenyl]cyclobutanamine is its ability to act as a building block in organic synthesis. Its cyclobutane ring provides a rigid framework that can be further functionalized to create complex molecular architectures. Researchers have explored its use in constructing bioactive molecules, such as kinase inhibitors and GPCR modulators. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, making them promising candidates for anticancer therapies.

The trifluoromethyl group attached to the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties. Fluorine atoms are known for their ability to enhance lipophilicity and improve drug absorption. This makes 3-[4-(trifluoromethyl)phenyl]cyclobutanamine an attractive starting material for developing drugs with optimal bioavailability. Additionally, the cyclobutane ring introduces strain into the molecule, which can be exploited to design compounds with unique binding affinities to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-[4-(trifluoromethyl)phenyl]cyclobutanamine in various chemical environments. Molecular docking studies have revealed that this compound has potential interactions with key residues in enzyme active sites, suggesting its utility in enzyme inhibition studies. Furthermore, its stability under physiological conditions has been assessed through accelerated stability tests, which indicate that it maintains its integrity under relevant biological conditions.

In terms of synthesis, 3-[4-(trifluoromethyl)phenyl]cyclobutanamine can be prepared via several routes, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis. These methods offer high yields and excellent control over stereochemistry, making them suitable for large-scale production. The development of efficient synthetic protocols has significantly contributed to the accessibility of this compound for research purposes.

Looking ahead, the applications of 3-[4-(trifluoromethyl)phenyl]cyclobutanamine are expected to expand into areas such as agrochemicals and materials science. Its unique combination of electronic properties and structural rigidity makes it a versatile tool for designing molecules with tailored functionalities. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern chemistry and pharmacology.